Cas no 1806525-47-2 (2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid)
2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid
-
- Inchi: 1S/C12H14Cl2O3/c13-5-1-2-8-3-4-10(9(6-8)7-14)11(15)12(16)17/h3-4,6,11,15H,1-2,5,7H2,(H,16,17)
- InChI Key: JPDVNHUSFGIZGX-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C=CC=1C(C(=O)O)O)CCCCl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 248
- XLogP3: 2.4
- Topological Polar Surface Area: 57.5
2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024990-250mg |
2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid |
1806525-47-2 | 97% | 250mg |
499.20 USD | 2021-06-18 | |
| Alichem | A015024990-500mg |
2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid |
1806525-47-2 | 97% | 500mg |
782.40 USD | 2021-06-18 | |
| Alichem | A015024990-1g |
2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid |
1806525-47-2 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid
Professional Introduction to Compound with CAS No. 1806525-47-2 and Product Name: 2-(Chloromethyl)-4-(3-chloropropyl)mandelic Acid
2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid (CAS No. 1806525-47-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, exhibits potential applications in the synthesis of novel therapeutic agents and biochemical research. The presence of both chloromethyl and 3-chloropropyl functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of molecules with enhanced bioactivity.
The structure of 2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid consists of a mandelic acid backbone, which is a well-known scaffold in medicinal chemistry due to its ability to form stable complexes with biological targets. The introduction of chloromethyl and chloropropyl substituents further enhances its reactivity, making it a valuable building block for constructing more complex molecules. This reactivity is particularly useful in the context of drug design, where modifications at specific positions can significantly alter the pharmacological properties of a compound.
In recent years, there has been growing interest in the development of pharmaceutical intermediates that can be further functionalized to produce drugs with improved efficacy and reduced side effects. 2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid fits into this category as it can serve as a precursor for synthesizing molecules that target various disease pathways. For instance, its structural motif is reminiscent of natural products that have demonstrated significant biological activity, such as antibiotics and anticancer agents.
One of the most compelling aspects of this compound is its potential role in drug discovery programs aimed at addressing unmet medical needs. The chloromethyl group, in particular, is known for its ability to participate in nucleophilic addition reactions, which are fundamental to many synthetic pathways. This feature allows for the facile introduction of additional functional groups, enabling chemists to tailor the properties of the final product to specific requirements. Similarly, the 3-chloropropyl moiety provides a handle for further modifications, such as etherification or amidation, which can enhance solubility or binding affinity.
Recent studies have highlighted the importance of mandelic acid derivatives in medicinal chemistry due to their structural versatility and biological activity. For example, derivatives of mandelic acid have been explored as inhibitors of enzymes involved in metabolic disorders and as scaffolds for antiviral agents. The compound under discussion, 2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid, represents an advanced derivative with enhanced synthetic potential. Its unique combination of functional groups makes it a promising candidate for further exploration in both academic research and industrial drug development.
The synthesis of 2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or condensation steps. The use of advanced catalytic systems has also been reported to improve efficiency and selectivity in these processes. As synthetic methodologies continue to evolve, so too does the potential for producing this compound on an industrial scale.
In the context of biomedical research, this compound has shown promise as a tool for studying enzyme mechanisms and developing novel therapeutic strategies. For instance, its ability to act as a substrate or inhibitor for specific enzymes has been exploited in high-throughput screening assays to identify new drug candidates. Additionally, its structural similarity to known bioactive molecules makes it a valuable candidate for structure-activity relationship (SAR) studies aimed at understanding how modifications at different positions affect biological activity.
The pharmacokinetic properties of derivatives derived from 2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid are also an area of active investigation. By understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME), researchers can design molecules with improved pharmacological profiles. Preclinical studies have begun to explore the potential of this compound as a lead molecule for treating conditions such as inflammation and neurodegenerative diseases.
One particularly exciting application lies in the field of neuroscience, where mandelic acid derivatives have been shown to interact with neurotransmitter systems. The presence of both chloromethyl and chloropropyl groups suggests that this compound may have unique interactions with central nervous system receptors or enzymes. Further research is needed to fully elucidate these interactions and explore their therapeutic implications.
Another emerging area is the use of this compound in materials science, where its ability to form polymers or cross-linking agents has been explored. These applications leverage its reactive functional groups to create materials with tailored properties, such as biodegradability or mechanical strength. Such innovations could have wide-ranging implications across industries beyond pharmaceuticals.
The future prospects for 2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid are bright, given its versatility and potential applications across multiple disciplines. As research continues to uncover new synthetic methods and biological activities, this compound is likely to play an increasingly important role in both academic laboratories and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing its full potential.
1806525-47-2 (2-(Chloromethyl)-4-(3-chloropropyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)